Cas no 99055-81-9 (N,N-Dimethyl-1H-indazole-3-carboxamide)

N,N-Dimethyl-1H-indazole-3-carboxamide is a heterocyclic organic compound featuring an indazole core substituted with a dimethylcarboxamide group at the 3-position. This structure imparts unique physicochemical properties, making it a valuable intermediate in pharmaceutical and agrochemical research. The compound exhibits good solubility in common organic solvents, facilitating its use in synthetic applications. Its stable indazole scaffold and functionalized carboxamide group allow for further derivatization, enabling the development of novel bioactive molecules. The dimethyl substitution enhances lipophilicity, potentially improving membrane permeability in drug discovery contexts. This compound is particularly useful in medicinal chemistry for exploring structure-activity relationships in target-oriented synthesis.

N,N-Dimethyl-1H-indazole-3-carboxamide structure

99055-81-9 structure

Product Name:N,N-Dimethyl-1H-indazole-3-carboxamide

CAS No:99055-81-9

MF:C₁₀H₁₁N₃O

MW:189.213841676712

MDL:MFCD10661090

CID:1026819

PubChem ID:20816326

Update Time:2025-06-06

N,N-Dimethyl-1H-indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

- N,N-Dimethyl-1H-indazole-3-carboxamide
- AKOS008932935
- N,N-dimethyl-2H-indazole-3-carboxamide
- MFKAAQVRMYIPBX-UHFFFAOYSA-N
- 99055-81-9
- D93266
- A858501
- DTXSID80609914
- N,N-dimethyl-2H-indazol-3-carboxamid
- AKOS016002059
- Z32014688
- SCHEMBL1596970
- AS-77730
- DB-361196
- MDL： MFCD10661090
- Inchi： 1S/C10H11N3O/c1-13(2)10(14)9-7-5-3-4-6-8(7)11-12-9/h3-6H,1-2H3,(H,11,12)
- InChI Key： MFKAAQVRMYIPBX-UHFFFAOYSA-N
- SMILES： O=C(C1C2C=CC=CC=2NN=1)N(C)C

Computed Properties

Exact Mass: 189.090211983g/mol
Monoisotopic Mass: 189.090211983g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.3
Topological Polar Surface Area: 49Å²

Experimental Properties

Density: 1.258
Melting Point: 187-189 ºC

N,N-Dimethyl-1H-indazole-3-carboxamide Pricemore >>

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